Cas no 2276-93-9 (Isoallolithocholic acid)

• Product Name: Isoallolithocholic acid
• CAS No: 2276-93-9
• MF: C₂₄H₄₀O₃
• MW: 376.5726
• CID: 268642
• PubChem ID: 94228
• Update Time: 2025-06-09

Isoallolithocholic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-, (3b,5a)-Cholan-24-oic acid
• Steraloids
• (4R)-4-[(3S,5S,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• 5A-CHOLANIC ACID-3ß-OL-D2
• 3b-hydroxy-5a-cholan-24-oic acid
• 3b-Hydroxy-5a-cholanate
• 3b-Hydroxy-5a-cholanoate
• AC1L3RS5
• AC1Q5VF7
• Alloisolithocholic acid
• Isoallolithocholate
• Isoallolithocholic acid
• iso-lithocholic acid
• Isolithocholic acid
• lithocholic acid
• SureCN8512110
• 2276-93-9
• 3b-Hydroxy-5a-cholanic acid
• 3-beta-Hydroxy-5-alpha-cholanic acid
• 3?-hydroxy-5?-cholanic acid
• DTXSID801309974
• 3beta-Hydroxy-5alpha-cholan-24-oic Acid
• Cholan-24-oic acid, (3.beta.,5.alpha.)-
• NS00125347
• Q63399713
• CS-0109743
• G61814
• Cholan-24-oic acid,3-hydroxy-, (3b,5a)-
• AKOS040755311
• 3b-hydroxy-5a-Cholan-24-oate
• CHEBI:166734
• (3beta,5alpha)-3-Hydroxycholan-24-oic Acid ; 3beta-Hydroxy-5alpha-cholanic Acid ; 3beta-Hydroxy-5alpha-cholanoic Acid; NSC 18169 ; (R)-4-((3S,5S,8R,9S,10S,13R,14S,17R)-3-Hydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic Acid
• SCHEMBL8512110
• NSC18169
• NSC 18169
• Cholan-24-oic acid, 3-hydroxy-, (3beta,5alpha)-
• DA-64516
• MS-26121
• (R)-4-((3S,5S,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
• NSC-18169
• 3.beta.-Hydroxy-5.alpha.-cholanic acid
• 3b-Hydroxy-5a-cholanoic acid
• LMST04010006
• HY-B0172A
• 3beta-Hydroxy-5alpha-cholansaure
• 3beta-Hydroxy-5alpha-cholanic acid

• Inchi： InChI=1S/C24H40O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h15-21,25H,4-14H2,1-3H3,(H,26,27)/t15-,16+,17+,18+,19-,20+,21+,23+,24-/m1/s1
• InChI Key： SMEROWZSTRWXGI-XBESLWPFSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@]([H])(C1)CC[C@]1([H])[C@]2([H])CC[C@]2(C)[C@@]([H])([C@H](C)CCC(=O)O)CC[C@]21[H]

Computed Properties

• Exact Mass: 376.2979
• Monoisotopic Mass: 376.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• LogP: 5.50710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives